Necrox-5 (methanesulfonate)
Necrox-5 (methanesulfonate)
Necrox-5 is a cell permeable inhibitor of necrosis that also demonstrates strong mitochondrial reactive oxygen species and ONOO It predominantly localizes in mitochondria, selectively blocking oxidative stress-induced necrotic cell death (0.1 μM necrox-5 inhibits ~50% cell death in H9C2 cells exposed to 400 μM t-BHP). This compound has been shown to protect cells from oxidative stress, hypoxia, and cold shock in vitro, as well as carbon tetrachloride-induced liver injury and chronic liver fibrosis in rodent models.
Brand Name:
Vulcanchem
CAS No.:
1383718-29-3
VCID:
VC0160673
InChI:
InChI=1S/C25H31N3O3S.2CH4O3S/c29-32(30)12-8-28(9-13-32)18-20-14-22-16-23(21-4-2-1-3-5-21)27-25(22)24(15-20)26-17-19-6-10-31-11-7-19;2*1-5(2,3)4/h1-5,14-16,19,26-27H,6-13,17-18H2;2*1H3,(H,2,3,4)
SMILES:
CS(=O)(=O)O.CS(=O)(=O)O.C1COCCC1CNC2=CC(=CC3=C2NC(=C3)C4=CC=CC=C4)CN5CCS(=O)(=O)CC5
Molecular Formula:
C25H31N3O3S • 2CH4O3S
Molecular Weight:
645.8
Necrox-5 (methanesulfonate)
CAS No.: 1383718-29-3
Reference Standards
VCID: VC0160673
Molecular Formula: C25H31N3O3S • 2CH4O3S
Molecular Weight: 645.8
| CAS No. | 1383718-29-3 |
|---|---|
| Product Name | Necrox-5 (methanesulfonate) |
| Molecular Formula | C25H31N3O3S • 2CH4O3S |
| Molecular Weight | 645.8 |
| IUPAC Name | 5-[(1,1-dioxo-1,4-thiazinan-4-yl)methyl]-N-(oxan-4-ylmethyl)-2-phenyl-1H-indol-7-amine;methanesulfonic acid |
| Standard InChI | InChI=1S/C25H31N3O3S.2CH4O3S/c29-32(30)12-8-28(9-13-32)18-20-14-22-16-23(21-4-2-1-3-5-21)27-25(22)24(15-20)26-17-19-6-10-31-11-7-19;2*1-5(2,3)4/h1-5,14-16,19,26-27H,6-13,17-18H2;2*1H3,(H,2,3,4) |
| Standard InChIKey | ZWWWDIWEZYRVMB-UHFFFAOYSA-N |
| SMILES | CS(=O)(=O)O.CS(=O)(=O)O.C1COCCC1CNC2=CC(=CC3=C2NC(=C3)C4=CC=CC=C4)CN5CCS(=O)(=O)CC5 |
| Description | Necrox-5 is a cell permeable inhibitor of necrosis that also demonstrates strong mitochondrial reactive oxygen species and ONOO It predominantly localizes in mitochondria, selectively blocking oxidative stress-induced necrotic cell death (0.1 μM necrox-5 inhibits ~50% cell death in H9C2 cells exposed to 400 μM t-BHP). This compound has been shown to protect cells from oxidative stress, hypoxia, and cold shock in vitro, as well as carbon tetrachloride-induced liver injury and chronic liver fibrosis in rodent models. |
| Synonyms | Necrosis Inhibitor 5;NecroX-5 |
| Reference | 1.Kim, H.J.,Koo, S.Y.,Ahn, B.H., et al. NecroX as a novel class of mitochondrial reactive oxygen species and ONOO- scavenger. Archives of Pharmacal Research 33(11), 1813-1823 (2010). |
| PubChem Compound | 71514788 |
| Last Modified | Nov 11 2021 |
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